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Cat. No.: B12372923 Get Quote

For Research Use Only.

Introduction
Transketolase (TKT) is a critical enzyme in the non-oxidative branch of the pentose phosphate

pathway (PPP), connecting it with glycolysis.[1][2][3] TKT catalyzes the transfer of a two-carbon

unit from a ketose donor to an aldose acceptor, playing a pivotal role in the production of

ribose-5-phosphate (R5P) for nucleotide synthesis and NADPH for antioxidant defense.[1][3] In

many cancer types, TKT is upregulated to support rapid proliferation and combat oxidative

stress, making it a promising therapeutic target.[1][2][4] Transketolase-IN-5 is a potent and

selective inhibitor of TKT. These application notes provide detailed protocols for evaluating the

efficacy of Transketolase-IN-5 in cell-based assays.

Signaling Pathway
Transketolase is a key regulator of cellular metabolism, particularly the pentose phosphate

pathway and its connection to glycolysis. Its inhibition can have significant downstream effects

on cancer cell survival and proliferation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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